5-Bromo-1-fluoro-3-isobutoxy-2-nitrobenzene

• IUPAC Name: 5-bromo-1-fluoro-3-(2-methylpropoxy)-2-nitrobenzene
• InChI: InChI=1S/C10H11BrFNO3/c1-6(2)5-16-9-4-7(11)3-8(12)10(9)13(14)15/h3-4,6H,5H2,1-2H3
• InChI Key: OBGHDQCPAUMLOV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)COC1=C(C(=CC(=C1)Br)F)[N+](=O)[O-]
• Molecular Formula: C10H11BrFNO3
• Molecular Weight: 292.10 g/mol

Description

5-Bromo-1-fluoro-3-isobutoxy-2-nitrobenzene: is an organic compound with the molecular formula C10H11BrFNO3. It is a derivative of benzene, substituted with bromine, fluorine, isobutoxy, and nitro groups. This compound is of interest in various fields of chemistry due to its unique structural features and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-Bromo-1-fluoro-3-isobutoxy-2-nitrobenzene typically involves multi-step organic reactions. One common method includes the nitration of 5-Bromo-1-fluoro-3-isobutoxybenzene, followed by purification steps such as recrystallization. The reaction conditions often involve the use of strong acids like sulfuric acid and nitric acid for the nitration process .

Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale nitration reactions under controlled temperature and pressure conditions. The use of continuous flow reactors can enhance the efficiency and safety of the process. The final product is usually purified through techniques like distillation or chromatography to achieve the desired purity .

Chemical Reactions Analysis

Types of Reactions: 5-Bromo-1-fluoro-3-isobutoxy-2-nitrobenzene undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be replaced by other substituents through nucleophilic substitution reactions.

Reduction Reactions: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a catalyst.

Coupling Reactions: The compound can participate in Suzuki-Miyaura coupling reactions to form carbon-carbon bonds.

Common Reagents and Conditions:

Nucleophilic Substitution: Reagents like sodium methoxide or potassium tert-butoxide in polar aprotic solvents.

Reduction: Catalysts such as palladium on carbon (Pd/C) with hydrogen gas.

Coupling: Palladium catalysts with boronic acids or esters under mild conditions.

Major Products:

Amino Derivatives: From the reduction of the nitro group.

Substituted Benzene Derivatives: From nucleophilic substitution reactions.

Biaryl Compounds: From Suzuki-Miyaura coupling reactions.

Scientific Research Applications

Chemistry: 5-Bromo-1-fluoro-3-isobutoxy-2-nitrobenzene is used as an intermediate in the synthesis of more complex organic molecules. It serves as a building block in the preparation of pharmaceuticals and agrochemicals .

Biology and Medicine: In medicinal chemistry, this compound is explored for its potential biological activities. It can be modified to create derivatives with antimicrobial, anti-inflammatory, or anticancer properties .

Industry: The compound is used in the development of advanced materials, including polymers and dyes. Its unique substituents contribute to the desired properties of these materials .

Mechanism of Action

The mechanism of action of 5-Bromo-1-fluoro-3-isobutoxy-2-nitrobenzene depends on its specific application. In biological systems, the compound may interact with enzymes or receptors, leading to inhibition or activation of specific pathways. The nitro group can undergo bioreduction, forming reactive intermediates that interact with cellular components .

Comparison with Similar Compounds

5-Bromo-1,3-difluoro-2-nitrobenzene: Similar structure but with two fluorine atoms instead of one fluorine and one isobutoxy group.

5-Bromo-1-chloro-3-fluoro-2-nitrobenzene: Contains a chlorine atom instead of the isobutoxy group.

Uniqueness: 5-Bromo-1-fluoro-3-isobutoxy-2-nitrobenzene is unique due to the presence of the isobutoxy group, which can influence its reactivity and physical properties. This makes it a valuable intermediate in the synthesis of specialized compounds .